N-(2-(2-oxo-2-(phenethylamino)ethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)thiophene-2-carboxamide

• IUPAC Name: N-[2-[2-oxo-2-(2-phenylethylamino)ethyl]-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]thiophene-2-carboxamide
• InChI: InChI=1S/C20H20N4O2S2/c25-18(21-9-8-14-5-2-1-3-6-14)11-24-19(15-12-27-13-16(15)23-24)22-20(26)17-7-4-10-28-17/h1-7,10H,8-9,11-13H2,(H,21,25)(H,22,26)
• InChI Key: NANRLIZHMDMEHA-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(N(N=C2CS1)CC(=O)NCCC3=CC=CC=C3)NC(=O)C4=CC=CS4
• Molecular Formula: C20H20N4O2S2
• Molecular Weight: 412.5 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a thiophene ring, which is a five-membered ring with four carbon atoms and one sulfur atom. It also has a pyrazole ring, which is a five-membered ring with three carbon atoms and two nitrogen atoms. The presence of an amide group (-CONH2) is also indicated in the name of the compound.

Molecular Structure Analysis

The molecular structure of the compound would be determined by the arrangement of these rings and functional groups. The presence of the nitrogen atoms in the pyrazole ring and the sulfur atom in the thiophene ring would likely have a significant impact on the electronic structure of the molecule.

Chemical Reactions Analysis

The reactivity of the compound would be influenced by the functional groups present. For example, the amide group might be hydrolyzed under acidic or basic conditions. The thiophene and pyrazole rings might undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its molecular structure. For example, the presence of the polar amide group might increase its solubility in polar solvents. The aromatic rings might contribute to its stability and rigidity.